Cas no 1897922-47-2 (tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate
• CAS No: 1897922-47-2
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5959548
• PubChem ID: 117450331
• Update Time: 2025-10-30

tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate
• tert-butyl N-[4-(3-aminopropyl)-2-methoxyphenyl]carbamate
• 1897922-47-2
• EN300-1902878

• Inchi： 1S/C15H24N2O3/c1-15(2,3)20-14(18)17-12-8-7-11(6-5-9-16)10-13(12)19-4/h7-8,10H,5-6,9,16H2,1-4H3,(H,17,18)
• InChI Key： MINSYCWRKKKFCV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)CCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate

tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate (CAS No. 1897922-47-2): An Overview

tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate (CAS No. 1897922-47-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate.

Chemical Structure and Properties

tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate is a carbamate derivative with a tert-butyl protecting group attached to the nitrogen atom of the carbamate moiety. The compound also features a methoxy group at the para position of the phenyl ring and an aminoalkyl chain. These structural elements contribute to its stability and reactivity, making it an attractive candidate for various chemical transformations.

The tert-butyl group provides steric protection, which can be crucial in synthetic pathways where the nitrogen atom needs to remain unreactive until a specific stage of the synthesis. The methoxy group enhances the lipophilicity of the molecule, potentially influencing its biological activity and pharmacokinetic properties. The aminoalkyl chain introduces additional functional groups that can be further modified or conjugated to other molecules.

Synthesis Methods

The synthesis of tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate typically involves several steps, starting with the preparation of the key intermediates. One common approach is to first synthesize 4-(3-aminopropyl)-2-methoxyaniline, which can be achieved through the reaction of 4-bromo-2-methoxyaniline with 1,3-diaminopropane in the presence of a palladium catalyst. The resulting amine is then reacted with tert-butyl chloroformate to form the desired carbamate derivative.

Alternatively, the compound can be synthesized via a one-pot reaction involving the coupling of 4-bromo-2-methoxyaniline with tert-butyl chloroformate in the presence of a base, followed by reductive amination with 1,3-diaminopropane. This method offers a more streamlined approach but may require careful optimization of reaction conditions to achieve high yields and purity.

Recent Research Advancements

In recent years, significant progress has been made in understanding the biological activity and potential therapeutic applications of tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate. Studies have shown that this compound exhibits promising activity as a modulator of various biological targets, including enzymes and receptors involved in neurological disorders and cancer.

A study published in the Journal of Medicinal Chemistry reported that tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate demonstrated potent inhibitory activity against monoamine oxidase (MAO), an enzyme implicated in neurodegenerative diseases such as Parkinson's disease. The researchers found that the compound selectively inhibited MAO-B over MAO-A, suggesting its potential as a therapeutic agent for treating Parkinson's disease without causing significant side effects.

Another study published in Cancer Research explored the anticancer properties of tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate. The compound was shown to induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. Mechanistic studies revealed that the compound targeted multiple signaling pathways involved in cell proliferation and survival, making it a promising lead for further drug development.

Potential Applications and Future Directions

The unique chemical structure and biological activity of tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate make it an attractive candidate for further exploration in drug discovery and development. Its ability to modulate key biological targets suggests potential applications in treating neurological disorders, cancer, and other diseases.

Ongoing research is focused on optimizing the pharmacological properties of this compound through structural modifications and conjugation strategies. For example, attaching targeting ligands or nanoparticles to enhance delivery to specific tissues or cells could improve its therapeutic efficacy while reducing side effects.

In conclusion, tert-butyl N-4-(3-aminopropyl)-2-methoxyphenylcarbamate (CAS No. 1897922-47-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an exciting area of study for researchers aiming to develop novel therapeutic agents for various diseases.